Cas no 2138193-16-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid)

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a 2-methylcyclopropylmethyl side chain, which introduces steric and conformational constraints, making it valuable for studying structure-activity relationships in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling efficient deprotection under mild basic conditions. This compound is particularly useful for incorporating non-natural amino acid motifs into peptides, enhancing stability or modulating biological activity. Its high purity and well-defined reactivity profile make it a reliable building block for advanced peptide chemistry research and pharmaceutical development.
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid structure
2138193-16-3 structure
Product Name:3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid
CAS No:2138193-16-3
MF:C23H25NO4
MW:379.44890666008
CID:5991436
PubChem ID:165799620
Update Time:2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid
    • EN300-1083082
    • 2138193-16-3
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(2-methylcyclopropyl)methyl]propanoic acid
    • Inchi: 1S/C23H25NO4/c1-14-10-15(14)11-16(22(25)26)12-24-23(27)28-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,24,27)(H,25,26)
    • InChI Key: KPAOORWGRUTWKZ-UHFFFAOYSA-N
    • SMILES: OC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1C)=O

Computed Properties

  • Exact Mass: 379.17835828g/mol
  • Monoisotopic Mass: 379.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 75.6Ų

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid Pricemore >>

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Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid (CAS No 2138193-16-3) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropyl moiety, and a propanoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity and stability of the molecule during various chemical transformations.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs. The presence of the cyclopropyl group introduces unique strain and reactivity, making it an attractive component for designing molecules with enhanced pharmacokinetic properties. Additionally, the propanoic acid moiety provides versatility in functionalization, enabling further modifications to tailor the compound's properties for specific applications.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid involves a multi-step process that combines advanced organic chemistry techniques. Researchers have reported efficient methods for constructing the Fmoc-amino group and incorporating the cyclopropyl substituent, often utilizing catalytic asymmetric synthesis to achieve high enantioselectivity. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. Its ability to serve as a versatile building block for constructing complex peptide structures has made it an invaluable tool in modern medicinal chemistry. Furthermore, ongoing research is exploring its potential as a precursor for developing novel materials with unique mechanical and electronic properties.

The structural features of CAS No 2138193-16-3 also make it an interesting candidate for studying fundamental chemical reactions under extreme conditions. For instance, investigations into its reactivity under high-pressure or low-temperature environments have provided valuable insights into the behavior of strained cyclic systems in organic chemistry.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(2-methylcyclopropyl)methylpropanoic acid (CAS No 2138193-16-3) stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique combination of structural elements and reactivity continues to drive innovative research and development efforts, solidifying its position as a key player in contemporary chemical science.

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